Cas no 76236-26-5 (4H,9H-Furo[2',3',4':4,5]naphtho[2,1-c]pyran-4,9-dione,1,2,3,3a,5a,7,10b,10c-octahydro-2-hydroxy-3a,10b-dimethyl-,(2R,3aS,5aR,10bS,10cR)- (9CI))

4H,9H-Furo[2',3',4':4,5]naphtho[2,1-c]pyran-4,9-dione,1,2,3,3a,5a,7,10b,10c-octahydro-2-hydroxy-3a,10b-dimethyl-,(2R,3aS,5aR,10bS,10cR)- (9CI) structure
76236-26-5 structure
Product Name:4H,9H-Furo[2',3',4':4,5]naphtho[2,1-c]pyran-4,9-dione,1,2,3,3a,5a,7,10b,10c-octahydro-2-hydroxy-3a,10b-dimethyl-,(2R,3aS,5aR,10bS,10cR)- (9CI)
CAS No:76236-26-5
MF:C16H18O5
MW:290.311125278473
CID:573911
PubChem ID:156802
Update Time:2025-04-19

4H,9H-Furo[2',3',4':4,5]naphtho[2,1-c]pyran-4,9-dione,1,2,3,3a,5a,7,10b,10c-octahydro-2-hydroxy-3a,10b-dimethyl-,(2R,3aS,5aR,10bS,10cR)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4H,9H-Furo[2',3',4':4,5]naphtho[2,1-c]pyran-4,9-dione,1,2,3,3a,5a,7,10b,10c-octahydro-2-hydroxy-3a,10b-dimethyl-,(2R,3aS,5aR,10bS,10cR)- (9CI)
    • 3β,6β,17-Trihydroxy-13,14,15,16-tetranorlabda-7,9(11)-diene-12,19-dioic acid 12,17:19,6-dilactone
    • DTXSID80997580
    • 8JTI620GSI
    • 4H,9H-Furo(2',3',4':4,5)naphtho(2,1-c)pyran-4,9-dione,1,2,3,3a,5a,7,10b,10c-octahydro-2-hydroxy-3a,10b-dimethyl-, (2R,3aS,5aR,10bS,10cR)-
    • 2-Hydroxy-3a,10b-dimethyl-1,2,3,3a,5a,7,10b,10c-octahydro-4H,9H-furo[2',3',4':4,5]naphtho[2,1-c]pyran-4,9-dione
    • Q27270644
    • 76236-26-5
    • UNII-8JTI620GSI
    • Wentilactone B
    • 4H,9H-FURO(2',3',4':4,5)NAPHTHO(2,1-C)PYRAN-4,9-DIONE, 1,2,3,3A,5A,7,10B,10C-OCTAHYDRO-2-HYDROXY-3A,10B-DIMETHYL-, (2R,3AS,5AR,10BS,10CR)-
    • (1S,9R,12S,14R,16R)-14-hydroxy-1,12-dimethyl-5,10-dioxatetracyclo[7.6.1.02,7.012,16]hexadeca-2,7-diene-4,11-dione
    • Inchi: 1S/C16H18O5/c1-15-5-9(17)6-16(2)13(15)11(21-14(16)19)3-8-7-20-12(18)4-10(8)15/h3-4,9,11,13,17H,5-7H2,1-2H3/t9-,11-,13-,15-,16+/m1/s1
    • InChI Key: NQUNKSRIHYKOIX-QFLIJWGCSA-N
    • SMILES: O1C([C@@]2(C)C[C@@H](C[C@]3(C)C4=CC(=O)OCC4=C[C@@H]1[C@H]32)O)=O

Computed Properties

  • Exact Mass: 290.115424
  • Monoisotopic Mass: 290.115424
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.8
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.38
  • Boiling Point: 591.2°C at 760 mmHg
  • Flash Point: 226°C
  • Refractive Index: 1.607
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